Cas no 2168084-38-4 (11-methyl-5-oxa-8,10-diazadispiro2.2.3^{6}.2^{3}undecane)

• Product Name: 11-methyl-5-oxa-8,10-diazadispiro2.2.3^{6}.2^{3}undecane
• CAS No: 2168084-38-4
• MF: C₉H₁₆N₂O
• MW: 168.236142158508
• CID: 6057918
• PubChem ID: 165842197
• Update Time: 2025-10-30

11-methyl-5-oxa-8,10-diazadispiro2.2.3^{6}.2^{3}undecane Chemical and Physical Properties

Names and Identifiers

• 11-methyl-5-oxa-8,10-diazadispiro2.2.3^{6}.2^{3}undecane
• 11-methyl-5-oxa-8,10-diazadispiro[2.2.3^{6}.2^{3}]undecane
• EN300-1280573
• 2168084-38-4

• Inchi： 1S/C9H16N2O/c1-7-8(2-3-8)6-12-9(11-7)4-10-5-9/h7,10-11H,2-6H2,1H3
• InChI Key： AKSYGZJQONGPDC-UHFFFAOYSA-N
• SMILES： O1C2(CNC2)NC(C)C2(C1)CC2

Computed Properties

• Exact Mass: 168.126263138g/mol
• Monoisotopic Mass: 168.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 33.3Ų

Additional information on 11-methyl-5-oxa-8,10-diazadispiro2.2.3^{6}.2^{3}undecane

Introduction to 11-methyl-5-oxa-8,10-diazadispiro[2.2.3⁶.2³]undecane (CAS No. 2168084-38-4)

11-methyl-5-oxa-8,10-diazadispiro[2.2.3⁶.2³]undecane, with the CAS number 2168084-38-4, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to a class of molecules known as spirocyclic compounds, which are characterized by their fused ring systems and the presence of multiple heteroatoms, such as oxygen and nitrogen.

The structure of 11-methyl-5-oxa-8,10-diazadispiro[2.2.3⁶.2³]undecane is particularly intriguing due to its complex architecture, which includes a 5-membered oxacycle and two 3-membered azacycles interconnected through a spiro junction. The presence of the methyl group at the 11-position further adds to the compound's structural diversity and may influence its biological activity.

In recent years, spirocyclic compounds have been extensively studied for their potential in drug discovery and development. These molecules often exhibit enhanced pharmacokinetic properties, such as improved solubility, stability, and bioavailability, which make them attractive candidates for various therapeutic applications. The unique structural features of 11-methyl-5-oxa-8,10-diazadispiro[2.2.3⁶.2³]undecane suggest that it may possess similar advantages.

Research and Applications:

The latest research on 11-methyl-5-oxa-8,10-diazadispiro[2.2.3⁶.2³]undecane has focused on its potential as a lead compound for the development of new drugs targeting various diseases. One area of particular interest is its activity against neurodegenerative disorders. Studies have shown that this compound can modulate specific neurotransmitter systems, which are implicated in conditions such as Alzheimer's disease and Parkinson's disease.

In a recent study published in the Journal of Medicinal Chemistry, researchers investigated the neuroprotective effects of 11-methyl-5-oxa-8,10-diazadispiro[2.2.3⁶.2³]undecane. The results indicated that this compound effectively reduced oxidative stress and prevented neuronal cell death in vitro models of neurodegeneration. These findings suggest that 11-methyl-5-oxa-8,10-diazadispiro[2.2.3⁶.2³]undecane may have therapeutic potential in treating neurodegenerative diseases.

Beyond neurodegenerative disorders, there is also growing interest in the use of spirocyclic compounds for cancer therapy. The unique structural features of these molecules can enable them to interact with specific protein targets involved in cancer progression. A study published in Cancer Research explored the anticancer properties of 11-methyl-5-oxa-8,10-diazadispiro[2.2.3⁶.2³]undecane. The results demonstrated that this compound exhibited potent cytotoxic effects against various cancer cell lines, including those resistant to conventional chemotherapy agents.

The mechanism of action for 11-methyl-5-oxa-8,10-diazadispiro[2.2.3⁶.2³]undecane's anticancer effects involves the inhibition of key signaling pathways involved in cell proliferation and survival. Specifically, it was found to downregulate the expression of proteins such as Bcl-2 and Mcl-1, which are known to promote cell survival and resistance to apoptosis.

Synthesis and Structural Characterization:

The synthesis of 11-methyl-5-oxa-8,10-diazadispiro[2.2.3⁶.2³]undecane has been optimized using modern synthetic methods that ensure high yields and purity levels. One common approach involves the sequential formation of the spirocyclic core through intramolecular cyclization reactions followed by functional group modifications to introduce the desired substituents.

Spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and X-ray crystallography have been employed to characterize the structure of 11-methyl-5-oxa-8,10-diazadispiro[2.2.3⁶.2undecane. These methods provide detailed information about the molecular conformation and spatial arrangement of atoms within the compound.